N-[2-(benzyloxy)-5-bromobenzyl]-2-(morpholin-4-yl)ethanamine

• Molecular Formula: C20H25BrN2O2
• Molecular Weight: 405.3 g/mol
• IUPAC Name: N-[(5-bromo-2-phenylmethoxyphenyl)methyl]-2-morpholin-4-ylethanamine
• InChI: InChI=1S/C20H25BrN2O2/c21-19-6-7-20(25-16-17-4-2-1-3-5-17)18(14-19)15-22-8-9-23-10-12-24-13-11-23/h1-7,14,22H,8-13,15-16H2
• InChI Key: MLVNFQRBDWNSRL-UHFFFAOYSA-N
• SMILES: C1COCCN1CCNCC2=C(C=CC(=C2)Br)OCC3=CC=CC=C3

Description

N-[2-(benzyloxy)-5-bromobenzyl]-2-(morpholin-4-yl)ethanamine, also known as BBE, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. BBE is a selective serotonin 2C receptor agonist, meaning it binds to and activates this specific receptor in the brain.

Mechanism of Action

N-[2-(benzyloxy)-5-bromobenzyl]-2-(morpholin-4-yl)ethanamine binds to and activates the serotonin 2C receptor, which is a G protein-coupled receptor located in the brain. Activation of this receptor leads to downstream signaling pathways that result in various physiological effects, including changes in neurotransmitter release and modulation of neuronal activity.
Biochemical and Physiological Effects:
N-[2-(benzyloxy)-5-bromobenzyl]-2-(morpholin-4-yl)ethanamine has been shown to have several biochemical and physiological effects. For example, N-[2-(benzyloxy)-5-bromobenzyl]-2-(morpholin-4-yl)ethanamine has been shown to increase dopamine and norepinephrine release in the prefrontal cortex, which may contribute to its anxiolytic effects. Additionally, N-[2-(benzyloxy)-5-bromobenzyl]-2-(morpholin-4-yl)ethanamine has been shown to decrease food intake and body weight in animal models of obesity.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(benzyloxy)-5-bromobenzyl]-2-(morpholin-4-yl)ethanamine in lab experiments is its specificity for the serotonin 2C receptor, which allows for targeted manipulation of this receptor without affecting other serotonin receptors. However, one limitation of using N-[2-(benzyloxy)-5-bromobenzyl]-2-(morpholin-4-yl)ethanamine is its relatively low potency compared to other serotonin 2C receptor agonists, which may require higher concentrations of the compound to achieve desired effects.

Future Directions

There are several potential future directions for research involving N-[2-(benzyloxy)-5-bromobenzyl]-2-(morpholin-4-yl)ethanamine. For example, further investigation of its anxiolytic effects and potential as a treatment for anxiety disorders could be explored. Additionally, research could focus on the potential of N-[2-(benzyloxy)-5-bromobenzyl]-2-(morpholin-4-yl)ethanamine as a treatment for addiction and obesity. Finally, further optimization of the synthesis method for N-[2-(benzyloxy)-5-bromobenzyl]-2-(morpholin-4-yl)ethanamine could improve its potency and efficacy for use in research.

Synthesis Methods

N-[2-(benzyloxy)-5-bromobenzyl]-2-(morpholin-4-yl)ethanamine can be synthesized using a multi-step process involving several chemical reactions. The first step involves the reaction of 5-bromo-2-nitrobenzaldehyde with benzyl alcohol, which results in the formation of 2-(benzyloxy)-5-bromobenzaldehyde. This intermediate compound is then reacted with 4-morpholineethanamine to produce N-[2-(benzyloxy)-5-bromobenzyl]-2-(morpholin-4-yl)ethanamine.

Scientific Research Applications

N-[2-(benzyloxy)-5-bromobenzyl]-2-(morpholin-4-yl)ethanamine has been used in several scientific studies to investigate its potential as a therapeutic agent for various conditions. For example, N-[2-(benzyloxy)-5-bromobenzyl]-2-(morpholin-4-yl)ethanamine has been shown to have anxiolytic effects in animal models of anxiety. Additionally, N-[2-(benzyloxy)-5-bromobenzyl]-2-(morpholin-4-yl)ethanamine has been investigated as a potential treatment for obesity and addiction due to its ability to activate the serotonin 2C receptor, which is involved in regulating food intake and reward pathways in the brain.